Cas no 1361841-53-3 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate
• CAS No: 1361841-53-3
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933631
• Update Time: 2025-06-13

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-8(9(12)13)6(3-11)7(4-14-5)10(15)16-2/h4,9H,3H2,1-2H3
• InChI Key： MAIYQXCJPPIBPW-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1361841-53-3): A Comprehensive Overview

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1361841-53-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloromethyl moiety and a difluoromethyl substituent, which contribute to its distinct chemical properties and reactivity.

The Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate molecule is part of a broader class of pyridine derivatives that have been extensively studied for their potential biological activities. Pyridine derivatives are known for their versatility in medicinal chemistry, often serving as key structural motifs in drugs targeting various diseases. The presence of the chloromethyl group in this compound suggests its utility in nucleophilic substitution reactions, which are fundamental in the synthesis of more complex molecules. Additionally, the difluoromethyl group can enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for oncological applications. The structural features of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate make it a candidate for further exploration in this area. Studies have shown that pyridine-based compounds can interact with critical biological targets involved in cancer progression. For instance, modifications at the pyridine ring can influence enzyme inhibition or receptor binding, leading to therapeutic effects. The specific arrangement of atoms in this compound may contribute to its ability to modulate key signaling pathways associated with cancer.

The synthesis of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloromethyl group typically involves chlorination or hydrolysis of more complex precursors, while the incorporation of the difluoromethyl group often relies on fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

The pharmacological profile of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylate is still under investigation, but preliminary data suggest promising interactions with biological targets relevant to neurological disorders. Pyridine derivatives have been implicated in modulating neurotransmitter systems, which could make this compound a valuable candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. The unique combination of functional groups in its structure may enable it to interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

In addition to its potential therapeutic applications, Methyl 4-(chloromethl)-3-(difluoromethl)-2-methlpyridine-5-carboxylate (CAS No. 1361841-53-3) may find utility in materials science and industrial processes. Its reactivity and structural features could be leveraged in the development of new polymers or specialty chemicals. For instance, the presence of reactive sites such as the chloromethl group allows for further functionalization through cross-linking or polymerization reactions. Similarly, the electron-withdrawing nature of the difluoromethl group could influence material properties such as thermal stability or solubility.

The regulatory landscape for new chemical entities like Methyl 4-(chloromethl)-3-(difluoromethl)-2-methlpyridine-5-carboxylate is stringent but well-established. Ensuring compliance with safety and environmental regulations is crucial during both synthesis and application phases. Researchers must adhere to Good Manufacturing Practices (GMP) and conduct thorough toxicological assessments to evaluate potential risks associated with exposure to this compound. These efforts are essential for ensuring its safe use in both laboratory settings and potential commercial applications.

The future prospects for Methyl 4-(chloromethl)-3-(difluoromethl)-2-methlpyridine-5-carboxylate are bright, given its unique structural features and potential applications across multiple domains. Continued research into its pharmacological properties will be key to unlocking its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be necessary to advance preclinical studies and eventually move towards clinical trials if promising results are obtained. Additionally, exploring its industrial applications could open new avenues for innovation beyond traditional pharmaceutical uses.